Cas no 26663-15-0 (1H-1,2,4-Triazole-3,5-dicarboxylic acid, dimethyl ester)

• Product Name: 1H-1,2,4-Triazole-3,5-dicarboxylic acid, dimethyl ester
• CAS No: 26663-15-0
• MF: C₆H₇N₃O₄
• MW: 185.137480974197
• MDL: MFCD28579784
• CID: 1428135
• PubChem ID: 15914309
• Update Time: 2025-04-20

1H-1,2,4-Triazole-3,5-dicarboxylic acid, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3,5-dicarboxylic acid, dimethyl ester
• dimethyl 1H-1,2,4-triazole-3,5-dicarboxylate
• AKOS024062402
• Dimethyl 4H-1,2,4-triazole-3,5-dicarboxylate
• 26663-15-0
• SCHEMBL23382047
• AC5768
• SY232213
• DB-187098
• MFCD28579784

• MDL： MFCD28579784
• Inchi： 1S/C6H7N3O4/c1-12-5(10)3-7-4(9-8-3)6(11)13-2/h1-2H3,(H,7,8,9)
• InChI Key： BUVQCFVPDTUNPN-UHFFFAOYSA-N
• SMILES： O(C)C(C1=NC(C(=O)OC)=NN1)=O

Computed Properties

• Exact Mass: 185.04371
• Monoisotopic Mass: 185.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 94.2Ų

Experimental Properties

• PSA: 94.17